Cas no 34869-49-3 (Phenol,3-(dimethylamino)-2,6-bis(1,1-dimethylethyl)-4-methyl-)

• Product Name: Phenol,3-(dimethylamino)-2,6-bis(1,1-dimethylethyl)-4-methyl-
• CAS No: 34869-49-3
• MF: C₁₇H₂₉NO
• MW: 263.418265104294
• CID: 315530
• PubChem ID: 3015719
• Update Time: 2025-04-19

Phenol,3-(dimethylamino)-2,6-bis(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(dimethylamino)-2,6-bis(1,1-dimethylethyl)-4-methyl-
• 2,6-ditert-butyl-3-(dimethylamino)-4-methylphenol
• 2,6-di-tert-butyl-3-(dimethylamino)-4-methylphenol
• 3-(Dimethylamino)-2,6-bis(1,1-dimethylethyl)-p-cresol
• 34869-49-3
• EINECS 252-260-1
• DTXSID10188409
• 2,6-di-tertiary-butyl-dimethylamino- p-cresol
• Q65653937
• SCHEMBL599369
• MOGAVOOFUGWHHE-UHFFFAOYSA-N
• NS00029744

• Inchi： 1S/C17H29NO/c1-11-10-12(16(2,3)4)15(19)13(17(5,6)7)14(11)18(8)9/h10,19H,1-9H3
• InChI Key： MOGAVOOFUGWHHE-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=C(C=1C(C)(C)C)N(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 263.22507
• Monoisotopic Mass: 263.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.956
• Boiling Point: 331.8°Cat760mmHg
• Flash Point: 116.8°C
• Refractive Index: 1.522
• PSA: 23.47